2-(4-Fluorophenyl)sulfanyl-1-piperidin-1-ylethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C13H16FNOS/c14-11-4-6-12(7-5-11)17-10-13(16)15-8-2-1-3-9-15/h4-7H,1-3,8-10H2
• InChI Key: QSYMLUULWLLJEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=CC=C(C=C2)F
• Molecular Formula: C13H16FNOS
• Molecular Weight: 253.34 g/mol

Description

2-(4-Fluorophenyl)sulfanyl-1-piperidin-1-ylethanone is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

2-(4-Fluorophenyl)sulfanyl-1-piperidin-1-ylethanone has shown potential applications in medicinal chemistry. It has been reported to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, it has been found to possess anticonvulsant and antidepressant properties.

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenyl)sulfanyl-1-piperidin-1-ylethanone is not fully understood. However, it has been suggested that the compound exerts its anticancer activity through the inhibition of histone deacetylase (HDAC) enzymes. HDACs are enzymes that play a critical role in the regulation of gene expression, and their inhibition has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-Fluorophenyl)sulfanyl-1-piperidin-1-ylethanone can induce cell cycle arrest and apoptosis in cancer cells by altering the expression of various genes involved in these processes. Additionally, it has been found to possess anticonvulsant and antidepressant properties, although the exact biochemical and physiological effects of the compound in these contexts are not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-Fluorophenyl)sulfanyl-1-piperidin-1-ylethanone in lab experiments is its potent anticancer activity. This makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of the compound is its relatively low solubility in water, which can make it challenging to work with in certain experimental setups.

Future Directions

There are several future directions for the research and development of 2-(4-Fluorophenyl)sulfanyl-1-piperidin-1-ylethanone. One of the most promising areas is the development of new anticancer drugs based on the compound. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in other areas, such as anticonvulsant and antidepressant therapies. Finally, efforts to improve the solubility and stability of the compound could lead to more efficient and effective experimental setups.

Synthesis Methods

The synthesis of 2-(4-Fluorophenyl)sulfanyl-1-piperidin-1-ylethanone can be achieved through a multi-step process involving the reaction of 4-fluorobenzyl chloride with piperidine followed by the reaction of the resulting compound with thioacetic acid. The final product is obtained through the oxidation of the intermediate compound using hydrogen peroxide.